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1. Introduction

Bacillus clausii is a spore-forming, Gram-positive bacterium widely used as a probiotic. The

M31 strain was isolated from the feces of healthy children in Vietnam and has been studied for

its probiotic potential.[1][2] Like other Bacillus species, B. clausii can survive the acidic

environment of the stomach and colonize the intestine, where it confers health benefits to the

host.[3][4][5] These benefits are attributed to its ability to produce antimicrobial substances,

modulate the immune system, and enhance gut barrier function.[3][6][7]

2. Organism Properties

Bacillus clausii M31 is a non-pathogenic bacterium and is classified as a Biosafety Level 1

(BSL-1) organism.[8][9][10] BSL-1 is suitable for work involving well-characterized agents not

known to consistently cause disease in immunocompetent adult humans, and present minimal

potential hazard to laboratory personnel and the environment.[8][10]

3. Safety and Handling

3.1. General Safety Precautions

While B. clausii M31 is not considered pathogenic, standard microbiological practices should

always be followed to prevent contamination of cultures and the working environment.
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Personal Protective Equipment (PPE): A laboratory coat and gloves should be worn when

handling cultures of B. clausii M31. Safety glasses are recommended to protect from

splashes.

Hand Hygiene: Wash hands thoroughly with soap and water after handling the bacterium

and before leaving the laboratory.

No Mouth Pipetting: Use mechanical pipetting devices.

Minimizing Aerosols: Work in a manner that minimizes the creation of splashes or aerosols.

Decontamination of Work Surfaces: All work surfaces should be decontaminated with a

suitable disinfectant (e.g., 70% ethanol, 10% bleach solution) before and after work.

3.2. Storage

Bacillus clausii spores are highly stable and can be stored at room temperature (below 30°C).

[11] Refrigeration is not necessary.[11] For long-term storage, cultures can be lyophilized or

stored in a glycerol stock at -80°C.

4. Quantitative Data

The safety of Bacillus clausii M31 has been evaluated in animal studies. The following tables

summarize the key toxicological data.

Table 1: Acute Oral Toxicity of Bacillus clausii M31 in Rats

Parameter Value Reference

LD₅₀ (Lethal Dose, 50%) > 5,000 mg/kg body weight [2][12]

(> 2.5 x 10¹⁰ CFU/kg) [2]

Observation Period 14 days [1][13]

Effects
No mortality or significant

abnormalities observed.
[1][13]

Table 2: Repeated Dose 28-Day Oral Toxicity of Bacillus clausii M31 in Rabbits
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Parameter Value Reference

NOAEL (No-Observed-

Adverse-Effect Level)

> 1,000 mg/kg body

weight/day
[12]

(up to 5 x 10¹¹ CFU/mL) [1][13]

Observation Period 28 days [1][13]

Effects

No significant changes in body

weight, behavior, hematology,

or organ morphology.

[1][13]

5. Disposal Procedures

All cultures, stocks, and contaminated materials must be decontaminated before disposal.

Liquid Cultures: Decontaminate by adding a suitable disinfectant (e.g., bleach to a final

concentration of 10%) and allowing it to stand for at least 30 minutes before pouring down

the drain with copious amounts of water. Alternatively, liquid cultures can be autoclaved.

Solid Waste: All contaminated materials, including petri dishes, centrifuge tubes, and

disposable loops, should be placed in a biohazard bag and decontaminated, preferably by

autoclaving.

Autoclaving: The standard conditions for autoclaving are 121°C for at least 15 minutes at 15

psi.

6. Experimental Protocols

6.1. Protocol for Culturing Bacillus clausii M31

Media Preparation: Prepare Tryptone Soya Agar (TSA) or Luria-Bertani (LB) agar plates. B.

clausii grows well on standard bacteriological media.

Inoculation: Streak a loopful of B. clausii M31 culture or spore suspension onto the agar

plate.

Incubation: Incubate the plates at 37°C for 24-48 hours.
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Colony Morphology: Colonies of B. clausii are typically irregular, flat, and opaque with a dull

surface.

6.2. Protocol for In Vitro Evaluation of Probiotic Activity on Caco-2 Cells

This protocol is a general guideline for assessing the immunomodulatory effects of B. clausii

M31 on an intestinal epithelial cell line.

Cell Culture: Culture Caco-2 cells in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a 5% CO₂ incubator.

Cell Seeding: Seed Caco-2 cells in 24-well plates and grow until they form a confluent

monolayer.

Preparation of B. clausii M31: Culture B. clausii M31 in a suitable broth, wash the cells with

phosphate-buffered saline (PBS), and resuspend in antibiotic-free cell culture medium at the

desired concentration (e.g., 10⁸ CFU/mL).

Co-incubation: Remove the old medium from the Caco-2 cells and add the B. clausii M31

suspension.

Induction of Inflammation (Optional): To study the anti-inflammatory effects, an inflammatory

stimulus such as Lipopolysaccharide (LPS) or Tumor Necrosis Factor-alpha (TNF-α) can be

added to the co-culture.

Incubation: Incubate the co-culture for a specified period (e.g., 6-24 hours).

Analysis: Collect the cell culture supernatant to measure cytokine levels (e.g., IL-8, IL-10) by

ELISA. The cells can be lysed to extract RNA for gene expression analysis (e.g., tight

junction proteins, mucins) by RT-qPCR.
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Caption: Proposed mechanism of action of Bacillus clausii M31 in the gut.
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Caption: Workflow for in vitro analysis of B. clausii M31 probiotic activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15583566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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